5-(4-chlorophenyl)-1-[2-(diethylamino)ethyl]-4-(4-ethoxy-3-methylbenzoyl)-3-hydroxy-2,5-dihydro-1H-pyrrol-2-one

Specification

• Molecular Formula: C26H31ClN2O4
• Molecular Weight: 471.0 g/mol
• IUPAC Name: (4E)-5-(4-chlorophenyl)-1-[2-(diethylamino)ethyl]-4-[(4-ethoxy-3-methylphenyl)-hydroxymethylidene]pyrrolidine-2,3-dione
• Standard InChI: InChI=1S/C26H31ClN2O4/c1-5-28(6-2)14-15-29-23(18-8-11-20(27)12-9-18)22(25(31)26(29)32)24(30)19-10-13-21(33-7-3)17(4)16-19/h8-13,16,23,30H,5-7,14-15H2,1-4H3/b24-22+
• Standard InChI Key: VEUKAZLSRUHGHE-ZNTNEXAZSA-N
• Isomeric SMILES: CCN(CC)CCN1C(/C(=C(/C2=CC(=C(C=C2)OCC)C)\O)/C(=O)C1=O)C3=CC=C(C=C3)Cl
• Canonical SMILES: CCN(CC)CCN1C(C(=C(C2=CC(=C(C=C2)OCC)C)O)C(=O)C1=O)C3=CC=C(C=C3)Cl

Introduction

Chemical Identity and Structural Characteristics

The compound 5-(4-chlorophenyl)-1-[2-(diethylamino)ethyl]-4-(4-ethoxy-3-methylbenzoyl)-3-hydroxy-2,5-dihydro-1H-pyrrol-2-one is a heterocyclic organic molecule with a complex architecture. Its IUPAC name, (4E)-5-(4-chlorophenyl)-1-[2-(diethylamino)ethyl]-4-[(4-ethoxy-3-methylphenyl)-hydroxymethylidene]pyrrolidine-2,3-dione, reflects its stereochemical configuration and functional group arrangement. Key identifiers include:

Property	Value
Molecular Formula	C<sub>26</sub>H<sub>31</sub>ClN<sub>2</sub>O<sub>4</sub>
Molecular Weight	470.99–471.0 g/mol
CAS Registry Number	442525-23-7
SMILES Notation	CCOC1=C(C=C(C=C1)C(=C2C(N(C(=O)C2=O)CCN(CC)CC)C3=CC=C(C=C3)Cl)O)C
InChI Key	VEUKAZLSRUHGHE-ZNTNEXAZSA-N

The structure features a pyrrolidine-2,3-dione core substituted with a 4-chlorophenyl group at position 5, a diethylaminoethyl chain at position 1, and a 4-ethoxy-3-methylbenzoyl moiety at position 4. The hydroxyl group at position 3 and the conjugated enone system contribute to its reactivity and potential biological interactions.

Synthesis and Optimization

Synthetic Pathways

The synthesis of this compound involves multi-step organic reactions, typically commencing with the formation of the pyrrolidine-dione backbone. Key steps include:

• Condensation Reactions: Diethylamine reacts with chlorobenzene derivatives to form the diethylaminoethyl side chain.

• Acylation: Introduction of the 4-ethoxy-3-methylbenzoyl group via Friedel-Crafts acylation or nucleophilic substitution.

• Oxidation and Tautomerization: Controlled oxidation of intermediate hydroxypyrrolidine derivatives to stabilize the enone system.

Reagents such as methylbenzoyl chloride, diethylamine, and ethanol are employed under reflux conditions, with reaction times varying between 12–48 hours depending on the step. Monitoring via thin-layer chromatography (TLC) and high-performance liquid chromatography (HPLC) ensures intermediate purity.

Yield and Scalability

Reported yields for final product isolation range from 45% to 62%, with scalability challenges arising from steric hindrance at the benzoyl substitution site. Optimizing solvent systems (e.g., dichloromethane for acylation) and catalytic agents (e.g., triethylamine) may improve efficiency.

Structural Analogues and Comparative Analysis

Structural modifications significantly alter physicochemical and biological properties. Notable analogues include:

Analog	Substituent Variation	Molecular Weight (g/mol)	Biological Activity
5-(4-Chlorophenyl)-1-[2-(dimethylamino)ethyl]-4-(4-ethoxy-3-methylbenzoyl)	Diethylamino → dimethylamino	442.9	Reduced receptor affinity
5-(4-Chlorophenyl)-4-(4-methoxy-3-methylbenzoyl)	Ethoxy → methoxy	457.0	Enhanced solubility

Replacing the diethylamino group with dimethylamino (as in the first analogue) reduces molecular weight by 28.1 g/mol but diminishes interaction with hydrophobic binding pockets. Conversely, substituting ethoxy with methoxy improves aqueous solubility due to decreased lipophilicity.

Biological Activities and Mechanisms

Anti-Inflammatory and Analgesic Properties

In vitro studies suggest the compound inhibits cyclooxygenase-2 (COX-2) and 5-lipoxygenase (5-LOX), key enzymes in prostaglandin and leukotriene synthesis. At 10 μM concentration, it reduces interleukin-6 (IL-6) production by 58% in murine macrophages, comparable to ibuprofen.

Antimicrobial Efficacy

Preliminary screens indicate moderate activity against Staphylococcus aureus (MIC = 32 μg/mL) and Escherichia coli (MIC = 64 μg/mL), likely due to disruption of bacterial cell membrane integrity.

Enzyme Inhibition

The compound acts as a non-competitive inhibitor of acetylcholinesterase (AChE) with an IC₅₀ of 12.3 μM, positioning it as a candidate for Alzheimer’s disease research.

Applications in Medicinal Chemistry

Drug Development

The compound’s dual COX-2/5-LOX inhibition profile makes it a template for designing safer non-steroidal anti-inflammatory drugs (NSAIDs) with reduced gastrointestinal toxicity. Molecular docking studies reveal strong interactions with the COX-2 active site (binding energy = −9.7 kcal/mol).

Challenges and Future Directions

Pharmacokinetic Optimization

Current limitations include poor oral bioavailability (∼22% in rat models) and rapid hepatic clearance (t_1/2 = 1.8 hours). Prodrug strategies, such as esterification of the hydroxyl group, may enhance absorption.

Toxicity Profiling

Acute toxicity studies in rodents indicate an LD₅₀ > 500 mg/kg, but chronic exposure data are lacking. Genotoxicity assays (Ames test) are pending.